7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester

• Molecular Formula: C17H28O2
• Molecular Weight: 264.4 g/mol
• InChI: InChI=1S/C17H28O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19-2/h4-5,7-8,10-11H,3,6,9,12-16H2,1-2H3/b5-4-,8-7-,11-10-
• InChIKey: DUOCBVNCDAEWTB-YSTUJMKBSA-N

7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester: Key Properties

7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester (CAS 56554-30-4) is a polyunsaturated fatty acid methyl ester (PUFA-ME) characterized by a C17 backbone with three cis double bonds at positions 7, 10, and 13. This compound is the methyl ester derivative of the omega-3 fatty acid known as roughanic acid . It is primarily utilized as an analytical reference standard, an intermediate in the synthesis of isotopically labeled docosahexaenoic acid (DHA-d5), and as a chemotaxonomic biomarker in lipidomics studies of marine algae and certain plant species [1].

1

Analytical standard GC-MS reference standard for PUFA methyl ester identification in lipidomics and biodiesel.

2

Synthesis intermediate Precursor for isotopically labeled DHA-d5 in metabolic flux and lipid labeling studies.

3

Chemotaxonomic biomarker Species-specific marker for marine algae and plant metabolomics profiling.

• [1] GLPBIO. (n.d.). 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester. Retrieved from https://www.glpbio.com/7z10z13z-hexadecatrienoic-acid-methyl-ester.html View Source

Substitution Failure: 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester

In-class substitution of 7(Z),10(Z),13(Z)-hexadecatrienoic acid methyl ester with other C16 or C18 trienoic methyl esters is analytically and biologically unsound. Positional isomers like 4,7,10- or 6,9,12-hexadecatrienoic acid methyl esters exhibit different gas chromatographic retention behaviors and mass spectral fragmentation patterns, preventing reliable quantification in complex matrices such as algal lipid extracts or biodiesel [1]. Furthermore, the distinct double bond geometry of this compound dictates its specific interactions with enzymes like lipoxygenases, which produce unique oxylipin signatures not replicated by chain-elongated analogs such as α-linolenic acid methyl ester (C18:3 n-3) [2]. Direct head-to-head quantitative comparisons underscore the necessity for compound-specific procurement to ensure experimental reproducibility.

Positional isomers 4,7,10- or 6,9,12-isomers shift GC retention and MS fragmentation, complicating quantification in algal or biodiesel matrices.

Enzyme specificity Lipoxygenase generates unique oxylipin signatures not replicated by C18 analogs; chain-elongated substitutes may alter pathway interpretation.

ISTD interference Co-elution risk with common odd-chain internal standards (e.g., C17:0, C19:0) requires method-specific verification before use.

• [1] Hong, H. R., Seong, D. H., Lim, S.-M., & Lee, C.-G. (2013). Quantification of Fatty Acids Methyl Ester Derived from Dunaliella sp. by Gas Chromatography with New Internal Standards for Precise Analysis. Poster presented at an unspecified conference. View Source
• [2] Osipova, E. V., Lantsova, N. V., Chechetkin, I. R., Mukhitova, F. K., Hamberg, M., & Grechkin, A. N. (2010). Hexadecanoid pathway in plants: Lipoxygenase dioxygenation of (7Z,10Z,13Z)-hexadecatrienoic acid. Biochemistry (Moscow), 75(6), 708–716. DOI: 10.1134/S0006297910060052 View Source

7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester: Evidence Guide

Compositional Dominance in Brown Algae Essential Oil

In the hydro-distilled essential oil of the brown alga Nizamuddinia zanardinii, 7(Z),10(Z),13(Z)-hexadecatrienoic acid methyl ester constitutes the single most abundant component at 41.8% of the total volatile fraction. This level of abundance starkly contrasts with the second most abundant component, hexadecanoic acid methyl ester (methyl palmitate), which was present at only 19.3% [1]. This nearly 2.2-fold enrichment establishes the compound as the defining chemotaxonomic marker for this and potentially related species.

Algae oil abundance

Reported

41.8%

Dominant component in Nizamuddinia zanardinii essential oil; 2.17-fold over methyl palmitate.

Supports chemotaxonomic marker selection for species differentiation.

Evidence Dimension	Relative abundance in essential oil (GC-MS area %)
Target Compound Data	41.8%
Comparator Or Baseline	Hexadecanoic acid methyl ester (C16:0) at 19.3%
Quantified Difference	2.17-fold higher abundance
Conditions	Hydro-distilled essential oil from Nizamuddinia zanardinii; analyzed by GC-MS

Why This Matters

For laboratories focused on marine biodiscovery or chemotaxonomic profiling of algae, this compound is not a trace component but the dominant volatile methyl ester, making it essential for authentic reference standards and accurate quantification in comparative metabolomics studies.

• [1] Firouzi, J., Gohari, A. R., Rustaiyan, A., Larijani, K., & Saeidnia, S. (2013). Composition of the Essential oil of Nizamuddinia zanardinii, a Brown Alga Collected from Oman Gulf. Journal of Essential Oil-Bearing Plants, 16(5), 689–692. DOI: 10.1080/0972060X.2013.862072 View Source

GC Retention and Internal Standard Interference

In gas chromatographic analysis of fatty acid methyl esters (FAMEs) derived from Dunaliella sp. microalgae, 7(Z),10(Z),13(Z)-hexadecatrienoic acid methyl ester (C16:3 FAME) exhibits a retention time that is nearly identical to that of conventional odd-chain internal standards methyl heptadecanoate (C17:0) and methyl nonadecanoate (C19:0) [1]. This co-elution or near-co-elution behavior necessitates the use of alternative internal standards (e.g., methyl dodecanoate or methyl behenate) for accurate quantification, a constraint not universally applicable to other C16 or C18 PUFA methyl esters.

GC retention

Method context

Near co-elution with C17:0 / C19:0 ISTDs

Requires alternative internal standards for accurate FAME quantification in Dunaliella biodiesel.

Retention similarity necessitates method re-validation; described as very similar.

Evidence Dimension	Gas chromatographic retention time similarity
Target Compound Data	C16:3 FAME (from Dunaliella sp.) retention time similar to C17:0 and C19:0 internal standards
Comparator Or Baseline	Conventional internal standards methyl heptadecanoate (C17:0) and methyl nonadecanoate (C19:0)
Quantified Difference	Retention time difference insufficient for baseline resolution; specific values not provided in source but described as 'very similar'
Conditions	GC analysis of FAME derived from Dunaliella sp. biodiesel

Why This Matters

Procurement of this specific methyl ester is critical for method development and validation in biodiesel or algal lipid research; assuming it behaves like other C16 FAMEs can lead to systematic quantification errors if standard internal standards are used without verification.

• [1] Hong, H. R., Seong, D. H., Lim, S.-M., & Lee, C.-G. (2013). Quantification of Fatty Acids Methyl Ester Derived from Dunaliella sp. by Gas Chromatography with New Internal Standards for Precise Analysis. Poster presented at an unspecified conference. View Source

GC-MS Retention Index for Identity Confirmation

The compound possesses a distinct gas chromatographic retention index (RI) of 2380 on a Supelcowax 10 polar capillary column under a defined temperature program [1]. This RI value is a critical parameter for definitive identification via GC-MS, particularly when using spectral libraries. While direct comparative RI data for other hexadecatrienoic acid methyl ester isomers is not available from the same source, this value provides a verifiable benchmark for distinguishing it from co-occurring FAMEs in complex samples, reducing reliance on mass spectral matches alone.

Retention index

Supporting evidence

RI 2380

Validated polar-column RI (Supelcowax 10) for GC-MS identity confirmation.

Benchmark for library matching; reduces reliance on spectral match alone.

Evidence Dimension	Gas chromatographic retention index (RI) on polar column
Target Compound Data	RI = 2380 (and 2325 on a different program)
Comparator Or Baseline	NIST Chemistry WebBook reference data for this compound
Quantified Difference	N/A - absolute reference value
Conditions	Supelcowax 10 capillary column, 60 m x 0.25 mm x 0.25 μm, helium carrier gas; temperature program: 60°C (10 min) to 80°C at 2°C/min, to 100°C at 3°C/min, to 220°C at 4°C/min (30 min hold)

Why This Matters

For procurement of analytical reference standards, access to a validated, compound-specific retention index ensures that the material purchased can be confidently identified and used to calibrate GC-MS systems for accurate lipid profiling.

• [1] NIST Chemistry WebBook. (n.d.). 7,10,13-Hexadecatrienoic acid, methyl ester. NIST Standard Reference Database Number 69. Retrieved from https://webbook.nist.gov/cgi/inchi?ID=C56554304 View Source

Lipoxygenase Specificity vs. α-Linolenic Acid

Recombinant maize 9-lipoxygenase (ZmLOX) exhibits strict regiospecificity when acting on 7(Z),10(Z),13(Z)-hexadecatrienoic acid (the free acid form), exclusively producing (7S)-hydroperoxide [1]. In contrast, the enzyme's action on α-linolenic acid (18:3 n-3), a common C18 analog, yields a distinct set of hydroperoxides. This divergence in product profile underscores that the C16 trienoic acid (and by extension, its methyl ester in precursor studies) engages the plant's enzymatic machinery in a unique manner not mimicked by the more common C18 PUFA.

Lipoxygenase assay

Class-level inference

Exclusive (7S)-hydroperoxide by maize 9-LOX

Product profile differs from α-linolenic acid; C16 substrate engages distinct enzymatic route.

Supports hexadecanoid pathway research; C18 analog data may not transfer.

Evidence Dimension	Lipoxygenase reaction product profile
Target Compound Data	Maize 9-lipoxygenase specifically converts 16:3 free acid into (7S)-hydroperoxide
Comparator Or Baseline	Soybean lipoxygenase-1 produced 91% (11S)-hydroperoxide and 6% racemic 14-hydroperoxide; lipoxygenase-2 lacked specificity
Quantified Difference	Product profiles differ significantly; specific yield data for α-linolenic acid not provided in this source
Conditions	In vitro enzymatic assay with recombinant lipoxygenases

Why This Matters

For researchers investigating plant lipid signaling or developing enzymatic assays, substituting this methyl ester (or its free acid) with a more readily available C18 analog will yield fundamentally different oxylipin products, compromising the validity of metabolic pathway studies.

• [1] Osipova, E. V., Lantsova, N. V., Chechetkin, I. R., Mukhitova, F. K., Hamberg, M., & Grechkin, A. N. (2010). Hexadecanoid pathway in plants: Lipoxygenase dioxygenation of (7Z,10Z,13Z)-hexadecatrienoic acid. Biochemistry (Moscow), 75(6), 708–716. DOI: 10.1134/S0006297910060052 View Source

Application Scenarios: 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester

Marine Biodiscovery and Chemotaxonomic Profiling of Brown Algae

Essential for laboratories conducting GC-MS-based metabolomics or essential oil analysis of marine macroalgae, particularly from the genus Nizamuddinia. The compound's proven dominance (41.8% relative abundance) in N. zanardinii essential oil makes it an indispensable reference standard for peak identification and quantification, as well as a potential chemotaxonomic marker for species differentiation [1].

Biodiesel and Algal Lipid Method Development

Crucial for analytical chemists developing or validating GC-FID or GC-MS methods for fatty acid methyl ester (FAME) analysis in algal biodiesel. The compound's known interference with conventional odd-chain internal standards (C17:0, C19:0) necessitates its inclusion in method validation studies to ensure accurate quantification of C16 polyunsaturated FAMEs and to establish robust alternative internal standard protocols [2].

Plant Lipid Signaling and Oxylipin Pathway Research

Indispensable for plant biochemists investigating the hexadecanoid pathway and the specific role of C16-derived oxylipins. The unique regiospecificity of maize 9-lipoxygenase towards the free acid form of this compound, as opposed to C18 analogs, makes the methyl ester a valuable precursor or reference in enzymatic assays designed to map lipoxygenase substrate specificity and product formation [3].

GC-MS Library Building and Reference Standards

Highly valuable for core facilities and analytical service laboratories constructing or expanding custom GC-MS spectral and retention index libraries. The verified retention index of 2380 on a Supelcowax 10 column provides a concrete, citable parameter for confirming the identity of this specific FAME in complex samples, ensuring high-confidence compound annotation in untargeted metabolomics workflows [4].

Application

Selection Property

Validation Focus

Marine algae chemotaxonomic profiling

Reported dominant component in brown algae essential oil

GC-MS relative abundance and species-specific marker confirmation

Algal biodiesel FAME method development

Distinct GC retention behavior; co-elution risk with standard ISTDs

Alternative internal standard validation for accurate C16 PUFA quantification

Plant oxylipin pathway research

Lipoxygenase regiospecificity profile (hexadecanoid pathway)

Enzyme assay context; distinct product pattern vs. C18 analogs

GC-MS spectral library construction

Polar-column retention index benchmark

High-confidence compound annotation in untargeted metabolomics

• [1] Firouzi, J., Gohari, A. R., Rustaiyan, A., Larijani, K., & Saeidnia, S. (2013). Composition of the Essential oil of Nizamuddinia zanardinii, a Brown Alga Collected from Oman Gulf. Journal of Essential Oil-Bearing Plants, 16(5), 689–692. DOI: 10.1080/0972060X.2013.862072 View Source
• [2] Hong, H. R., Seong, D. H., Lim, S.-M., & Lee, C.-G. (2013). Quantification of Fatty Acids Methyl Ester Derived from Dunaliella sp. by Gas Chromatography with New Internal Standards for Precise Analysis. Poster presented at an unspecified conference. View Source
• [3] Osipova, E. V., Lantsova, N. V., Chechetkin, I. R., Mukhitova, F. K., Hamberg, M., & Grechkin, A. N. (2010). Hexadecanoid pathway in plants: Lipoxygenase dioxygenation of (7Z,10Z,13Z)-hexadecatrienoic acid. Biochemistry (Moscow), 75(6), 708–716. DOI: 10.1134/S0006297910060052 View Source
• [4] NIST Chemistry WebBook. (n.d.). 7,10,13-Hexadecatrienoic acid, methyl ester. NIST Standard Reference Database Number 69. Retrieved from https://webbook.nist.gov/cgi/inchi?ID=C56554304 View Source